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Compound of Interest

Compound Name: Ethynylcyclobutane

CAS No.: 50786-62-4

Cat. No.: B3031559

Get Quote

Executive Summary & Chemical Identity
Ethynylcyclobutane (also known as cyclobutylacetylene) presents a dual-hazard profile

unique to strained cyclic alkynes. Unlike standard organic solvents, it combines the high

combustion energy of a strained cyclobutane ring (~26.3 kcal/mol strain energy) with the

specific reactivity of a terminal alkyne.

Effective disposal requires more than standard flammable liquid protocols; it demands strict

segregation from specific transition metals to prevent the formation of shock-sensitive

acetylides.

Physicochemical Profile
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Property Value Operational Implication

CAS Number 50786-62-4 Use for waste manifesting.

Boiling Point ~66°C
High volatility; vapor

accumulates rapidly.

Flash Point < 23°C (Est.)
Class IB Flammable Liquid.

Ignites at room temp.

Density 0.85 g/mL
Lighter than water; floats

during aqueous spills.

Molecular Feature Terminal Alkyne
CRITICAL: Reacts with Cu, Ag,

Hg to form explosives.

Ring Strain ~26.3 kcal/mol
Burns hotter/faster than linear

isomers (e.g., 1-hexyne).

Hazard Analysis: The "Why" Behind the Protocol
To ensure safety, you must understand the causality of the hazards. We do not simply follow

rules; we engineer safety by understanding molecular behavior.

A. The Acetylide Trap (The Hidden Danger)
The terminal proton on the ethynyl group (

) is weakly acidic. In the presence of specific metals—most notably Copper (Cu), Silver (Ag),
and Mercury (Hg)—it can form metal acetylides (e.g., Copper(I) acetylide,

).

Mechanism:

Risk: Metal acetylides are primary explosives. They are shock-sensitive and can detonate

when dry.

Operational Rule:NEVER use metal spatulas, copper-fittings, or brass regulators with this

chemical. NEVER dispose of this chemical in metal safety cans unless they are polymer-
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lined and certified free of copper/brass brazing.

B. Thermodynamic Instability
The cyclobutane ring possesses significant angle strain (bond angles compressed to ~88° from

the ideal 109.5°). Upon incineration, this strain energy is released instantaneously.

Operational Rule: Waste containers must not be filled >80% to allow for vapor expansion, as

the liquid has a high coefficient of expansion and high vapor pressure.

Pre-Disposal Audit: A Self-Validating System
Before moving the chemical to waste, perform this 3-step audit. If any step fails, stop and

remediate.

Step 1: The Solvent Matrix Check

Context: Ethynylcyclobutane is often stored in solution with ethers (THF or Diethyl Ether).

Action: Check the expiration date. If the solvent is an ether and >1 year old, test for

peroxides using Quantofix® strips or starch-iodide paper.

Logic: Concentrating a peroxide-forming solvent via evaporation (common in waste drums) is

a frequent cause of explosion.

Step 2: The Container Integrity Check

Action: Inspect the cap and liner.

Logic: Alkyne vapors can degrade certain rubber septa. Ensure the closure is PTFE-lined.

Step 3: The Metal Exclusion Check

Action: Verify that no metal filings, needles, or stir bars are present in the flask.

Logic: A single copper wire left in a waste bottle can generate enough acetylide over time to

cause a detonation during transport.
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Disposal Workflow & Decision Logic
The following diagram illustrates the decision logic for disposing of Ethynylcyclobutane.

Start: Ethynylcyclobutane Waste

Is the material Pure or in Solution?

Check Solvent Type

Solution

Check: Any Metal Contamination?
(Needles, Spatulas, Stir bars)

PureTest for Peroxides

Ether (THF/Et2O)

Non-Ether Solvent

remediate Peroxides
(Ferrous Sulfate/Bisulfite)

Positive (>10ppm)

Negative

Remove Metals Immediately
Use Plastic Forceps

Yes

Select Container:
Amber Glass or HDPE ONLY

(NO Metal Cans)

No

Labeling:
'Flammable Liquid'

'Acetylene Compound - NO METALS'

Ship for High-Temp Incineration
(RCRA Code D001)
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Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and packaging of Ethynylcyclobutane waste.

Step-by-Step Disposal Protocol
Phase 1: Packaging

Select Primary Container: Use an Amber Glass bottle or High-Density Polyethylene (HDPE)

jerrycan.

Prohibited: Unlined steel cans, aluminum bottles, or containers with brass threads.

Headspace Management: Leave at least 10-20% headspace. Do not overfill.

Segregation: If combining with other wastes, ensure the waste stream is Halogen-Free

Organic.

Incompatible: Do not mix with strong oxidizers (Nitric acid, Peroxides) or strong bases

(which can deprotonate the alkyne).

Phase 2: Labeling
Standard Label: Affix a hazardous waste label with the start date and full chemical name (no

abbreviations).

Hazard Codes: Mark as Flammable (D001).

Critical Warning: Add a secondary custom label: "TERMINAL ALKYNE: DO NOT USE

METAL FITTINGS OR CONTAINERS."

Phase 3: Final Disposition
Waste Stream: The only acceptable disposal method is High-Temperature Incineration at a

permitted facility.

Manifesting: Ensure the manifest lists "Flammable Liquid, N.O.S. (Ethynylcyclobutane)".[1]

[2]
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Emergency Procedures: Spills
In the event of a spill outside of a fume hood:

Evacuate & Ventilate: Immediate area evacuation. The vapor is heavier than air and may

travel to ignition sources.

** PPE:** Wear Nitrile gloves (double gloved) and flame-retardant lab coat.

Absorb: Use Vermiculite or Sand.

Prohibited: Do not use paper towels (increases surface area for evaporation/ignition).

Clean Up: Use non-sparking plastic scoops. Do not use metal dustpans.

Disposal of Debris: Place absorbed material into a wide-mouth HDPE jar and seal

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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